Cas no 89084-77-5 (1,2,3-Benzenetriol, 4-bromo-6-nitro-)

• Product Name: 1,2,3-Benzenetriol, 4-bromo-6-nitro-
• CAS No: 89084-77-5
• MF: C₆H₄BrNO₅
• MW: 250.003661155701
• CID: 612908
• PubChem ID: 13312470
• Update Time: 2025-04-19

1,2,3-Benzenetriol, 4-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, 4-bromo-6-nitro-
• 4-bromo-6-nitrobenzene-1,2,3-triol
• DTXSID40536378
• 89084-77-5
• SCHEMBL11211745

• Inchi： 1S/C6H4BrNO5/c7-2-1-3(8(12)13)5(10)6(11)4(2)9/h1,9-11H
• InChI Key： NYEYHGXIJSWRPO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.92728g/mol
• Monoisotopic Mass: 248.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų